Cas no 2034459-00-0 (3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034459-00-0
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.4628
• CID: 5351888
• Update Time: 2025-10-28

3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• 3-(1-(2-(methylthio)nicotinoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
• 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C20H20N4O3S/c1-28-17-15(6-4-10-21-17)18(25)23-11-8-13(9-12-23)24-19(26)14-5-2-3-7-16(14)22-20(24)27/h2-7,10,13H,8-9,11-12H2,1H3,(H,22,27)
• InChI Key： HGXZOPAKKAUFPY-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C(C([H])=C([H])C([H])=N1)C(N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N1C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 623
• XLogP3: 2.1
• Topological Polar Surface Area: 108

Additional information on 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to Compound with CAS No. 2034459-00-0 and Its Applications in Chemical Biology

The compound with the CAS number 2034459-00-0 is a highly intriguing molecule with the systematic name 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione. This complex structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The compound belongs to a class of heterocyclic molecules that are known for their diverse biological activities, making it a subject of extensive research in drug discovery and development.

In recent years, there has been a surge in interest towards the development of novel small molecules that can modulate biological pathways associated with various diseases. The structural framework of 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione incorporates multiple pharmacologically relevant moieties, including a piperidine ring, a pyridine moiety, and a tetrahydroquinazoline scaffold. These structural elements are known to interact with biological targets in complex ways, potentially leading to the development of drugs with high specificity and efficacy.

The presence of the methylsulfanyl group in the pyridine ring is particularly noteworthy, as it can influence the electronic properties and binding affinity of the molecule towards biological targets. This group is often found in biologically active compounds and has been shown to enhance interactions with proteins and enzymes. Additionally, the tetrahydroquinazoline-2,4-dione moiety is a well-known pharmacophore that has been explored in various therapeutic contexts. Its ability to form hydrogen bonds and interact with hydrophobic pockets makes it an attractive component for drug design.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The scaffold of 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione aligns well with this trend and has been investigated for its potential role in modulating various biological pathways. For instance, research has suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The precise mechanism of action remains an area of active investigation but preliminary data indicate promising interactions with key targets.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group and the tetrahydroquinazoline core necessitates sophisticated synthetic strategies that often involve protecting group chemistry and transition metal catalysis. The development of efficient synthetic routes is crucial for both academic research and industrial applications where scalability and cost-effectiveness are paramount.

In terms of biological evaluation, 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione has been tested in various cell-based assays to assess its potential therapeutic effects. Preliminary results suggest that it may exhibit inhibitory activity against certain cancer cell lines by interfering with critical signaling pathways. These findings have prompted further investigation into its mechanism of action and potential as a lead compound for drug development.

The compound's structural features also make it a valuable tool for understanding molecular recognition processes at the atomic level. Computational studies have been employed to model the interactions between this molecule and its potential targets. These studies provide insights into how the different pharmacophoric elements contribute to binding affinity and specificity. Such information is invaluable for designing next-generation molecules with improved pharmacological properties.

The field of chemical biology continues to evolve rapidly, driven by advancements in synthetic chemistry and high-throughput screening technologies. The compound with CAS number 2034459-00-0 represents an excellent example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophoric features positions it as a promising candidate for further exploration in both academic research and drug discovery programs.

In conclusion, the systematic name 3-{1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione encompasses a molecule that is rich in structural complexity and biological potential. Its investigation holds significant promise for advancing our understanding of disease mechanisms and developing new therapeutic strategies. As research continues to uncover its full therapeutic potential, this compound is poised to make substantial contributions to the field of chemical biology.